3-Cyano-5-(thiophen-3-yl)phenol, 95%
Overview
Description
3-Cyano-5-(thiophen-3-yl)phenol, 95% (abbreviated as 3-CN-5-T-Phenol) is an organic compound with a molecular formula of C9H7NO2S. It is a white crystalline solid, soluble in water and ethanol, and has an acrid odor. 3-CN-5-T-Phenol is a versatile reagent used in many scientific research applications including synthesis, chromatography, and spectroscopy.
Scientific Research Applications
3-CN-5-T-Phenol has a wide range of scientific research applications. It is used as a reagent in synthesis, chromatography, and spectroscopy. It can also be used as a catalyst in organic synthesis. In addition, it is used as a fluorescent probe in fluorescence spectroscopy and fluorescence microscopy.
Mechanism of Action
3-CN-5-T-Phenol acts as a catalyst in organic synthesis. It acts as a Lewis acid, which is a type of acid that can accept electrons from other molecules. This allows the 3-CN-5-T-Phenol to act as a bridge between two molecules, allowing them to react with each other.
Biochemical and Physiological Effects
3-CN-5-T-Phenol is not known to have any biochemical or physiological effects. It is not known to be toxic or have any adverse effects on human health.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-CN-5-T-Phenol in lab experiments is its versatility. It can be used as a reagent in synthesis, chromatography, and spectroscopy. It can also be used as a catalyst in organic synthesis. Additionally, it is relatively inexpensive and easy to obtain.
The main limitation of using 3-CN-5-T-Phenol in lab experiments is its instability. It is sensitive to light and air, and can decompose when exposed to them. It is also sensitive to heat and can decompose when heated above 100°C.
Future Directions
The main future direction for 3-CN-5-T-Phenol is to further explore its potential uses in scientific research. Further research could focus on developing new methods of synthesis, or exploring new applications for the compound. Additionally, further research could focus on improving the stability of the compound, so that it can be used in more applications. Other future directions could include exploring the potential uses of 3-CN-5-T-Phenol in drug development, or using it as a fluorescent probe in medical imaging.
Synthesis Methods
3-CN-5-T-Phenol can be synthesized from 3-cyano-4-methylphenol and thiophenol in a two-step reaction. The first step involves the reaction of 3-cyano-4-methylphenol with thiophenol in the presence of a base catalyst, such as sodium hydroxide, to produce 3-cyano-4-methylthiophenol. The second step involves the reaction of 3-cyano-4-methylthiophenol with sodium hydroxide to produce 3-CN-5-T-Phenol.
properties
IUPAC Name |
3-hydroxy-5-thiophen-3-ylbenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NOS/c12-6-8-3-10(5-11(13)4-8)9-1-2-14-7-9/h1-5,7,13H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBJFDFDXDCSGKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=CC(=CC(=C2)C#N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00684607 |
Source
|
| Record name | 3-Hydroxy-5-(thiophen-3-yl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261895-81-1 |
Source
|
| Record name | Benzonitrile, 3-hydroxy-5-(3-thienyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261895-81-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydroxy-5-(thiophen-3-yl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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